![molecular formula C19H18N4O5 B6488152 2-(furan-2-amido)-N-[4-(morpholin-4-yl)phenyl]-1,3-oxazole-4-carboxamide CAS No. 1286726-22-4](/img/structure/B6488152.png)
2-(furan-2-amido)-N-[4-(morpholin-4-yl)phenyl]-1,3-oxazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(furan-2-amido)-N-[4-(morpholin-4-yl)phenyl]-1,3-oxazole-4-carboxamide” is a complex organic molecule that contains several functional groups including an amide, a furan ring, a morpholine ring, a phenyl ring, and an oxazole ring .
Molecular Structure Analysis
The presence of multiple rings in the molecule suggests that it likely has a rigid and planar structure. The electron-donating and electron-withdrawing groups within the molecule could potentially have interesting effects on its electronic properties .Chemical Reactions Analysis
The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the amide group could undergo hydrolysis, the furan ring could undergo electrophilic aromatic substitution, and the morpholine ring could participate in reactions as a nucleophile .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar functional groups like the amide could make the compound soluble in polar solvents .Scientific Research Applications
- F6154-0446 has drawn attention due to its potential as an anticancer agent. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. The compound’s unique structure may interfere with key cellular processes, making it a promising candidate for further investigation in cancer therapy .
- Preliminary studies suggest that F6154-0446 exhibits antimicrobial properties. It has been evaluated against bacterial strains, including both Gram-positive and Gram-negative bacteria. Researchers are investigating its mechanism of action and potential applications in combating drug-resistant pathogens .
- Inflammation plays a crucial role in various diseases. F6154-0446 has been studied for its anti-inflammatory properties. It may modulate inflammatory pathways, making it relevant for conditions such as rheumatoid arthritis, inflammatory bowel disease, and neuroinflammation .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, are characterized by neuronal damage. Some studies suggest that F6154-0446 could protect neurons from oxidative stress and neurotoxicity. Researchers are exploring its neuroprotective mechanisms and potential therapeutic applications .
- PDT is a non-invasive treatment for cancer and other diseases. Photosensitizers like F6154-0446 can be activated by light to generate reactive oxygen species, selectively damaging tumor cells. Ongoing research investigates its use in PDT, especially for localized cancers .
- Scientists are intrigued by the structural features of F6154-0446 . Its furan and oxazole moieties, along with the morpholine group, offer opportunities for designing novel compounds. Medicinal chemists explore modifications to enhance its pharmacological properties, bioavailability, and target specificity .
Anticancer Potential
Antimicrobial Activity
Anti-Inflammatory Effects
Neuroprotective Potential
Photodynamic Therapy (PDT)
Chemical Biology and Medicinal Chemistry
Future Directions
properties
IUPAC Name |
2-(furan-2-carbonylamino)-N-(4-morpholin-4-ylphenyl)-1,3-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O5/c24-17(15-12-28-19(21-15)22-18(25)16-2-1-9-27-16)20-13-3-5-14(6-4-13)23-7-10-26-11-8-23/h1-6,9,12H,7-8,10-11H2,(H,20,24)(H,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDYBOIJCIZSJOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=C(C=C2)NC(=O)C3=COC(=N3)NC(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.